Cas no 50586-05-5 (1-methyl-3-methylene-2-Pyrrolidinone)

1-Methyl-3-methylene-2-pyrrolidinone is a versatile heterocyclic compound featuring a reactive exocyclic double bond and a polar lactam moiety. Its structure enables participation in Michael addition, polymerization, and cycloaddition reactions, making it valuable in synthetic organic chemistry and polymer science. The compound’s dual functionality—combining nucleophilic and electrophilic sites—facilitates its use as a building block for pharmaceuticals, agrochemicals, and specialty polymers. Its stability under standard conditions and compatibility with a range of solvents enhance its utility in industrial and laboratory applications. The methylene group adjacent to the lactam ring offers unique reactivity for modifying molecular scaffolds, supporting applications in drug discovery and material science.

1-methyl-3-methylene-2-Pyrrolidinone structure

50586-05-5 structure

Product Name:1-methyl-3-methylene-2-Pyrrolidinone

CAS No:50586-05-5

MF:C₆H₉NO

MW:111.141761541367

CID:364612

PubChem ID:10844354

Update Time:2025-05-27

1-methyl-3-methylene-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-methylene-2-Pyrrolidinone
- 1-methyl-3-methylidenepyrrolidin-2-one
- 2-Pyrrolidinone, 1-methyl-3-methylene-
- 1-Methyl-3-methylenepyrrolidin-2-one
- SCHEMBL232823
- EN300-7535939
- AFXKUUDFKHVAGI-UHFFFAOYSA-N
- 50586-05-5
- DTXSID40445597
- alpha-methylene-n-methylpyrrolidone
- Inchi： 1S/C6H9NO/c1-5-3-4-7(2)6(5)8/h1,3-4H2,2H3
- InChI Key： AFXKUUDFKHVAGI-UHFFFAOYSA-N
- SMILES： O=C1C(=C)CCN1C

Computed Properties

Exact Mass: 111.06847
Monoisotopic Mass: 111.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31

1-methyl-3-methylene-2-Pyrrolidinone Pricemore >>

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Chemenu	CM521277-1g	1-Methyl-3-methylenepyrrolidin-2-one	50586-05-5	97%	1g	$215	2024-07-16
Chemenu	CM521277-5g	1-Methyl-3-methylenepyrrolidin-2-one	50586-05-5	97%	5g	$637	2024-07-16
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Enamine	EN300-7535939-5.0g	1-methyl-3-methylidenepyrrolidin-2-one	50586-05-5	95%	5.0g	$2152.0	2024-05-23
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